Cas no 1704067-45-7 (2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone)

• Product Name: 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone
• CAS No: 1704067-45-7
• MF: C₂₀H₂₉BN₂O₄
• MW: 372.266265630722
• MDL: MFCD28384365
• CID: 4672630
• Update Time: 2025-06-09

2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone
• AM87873
• 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone

• MDL： MFCD28384365
• Inchi： 1S/C20H29BN2O4/c1-19(2)20(3,4)27-21(26-19)16-5-6-17-15(13-16)7-8-23(17)18(24)14-22-9-11-25-12-10-22/h5-6,13H,7-12,14H2,1-4H3
• InChI Key： SVYLPAXRGCMJGQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=2)CCN3C(CN2CCOCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 548
• Topological Polar Surface Area: 51.2

Additional information on 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone

Introduction to 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone (CAS No. 1704067-45-7)

2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone (CAS No. 1704067-45-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The morpholino and indolinyl moieties in the structure of this compound contribute to its pharmacological properties. The morpholino group is known for its ability to enhance solubility and improve the bioavailability of drug molecules. Meanwhile, the indolinyl moiety is often associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the dioxaborolane group further adds to the compound's versatility by facilitating cross-coupling reactions in synthetic chemistry.

Recent research has highlighted the potential of 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-cancer activity against a variety of cancer cell lines. Specifically, it was found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone has shown promise in neurodegenerative disease research. A 2022 study published in the Journal of Neurochemistry reported that this compound effectively reduces oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent. These findings are particularly significant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone is another factor contributing to its appeal in drug discovery. The dioxaborolane group facilitates Suzuki coupling reactions, allowing for the efficient synthesis of a wide range of derivatives with varying biological activities. This synthetic flexibility enables researchers to optimize the compound's properties for specific therapeutic applications.

Preclinical studies have also evaluated the pharmacokinetic and safety profiles of 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone. Results from these studies indicate that the compound has favorable pharmacokinetic properties and low toxicity levels at therapeutic doses. These findings support its potential for further development as a clinical candidate.

In conclusion, 2-Morpholino-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone (CAS No. 1704067-45-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.